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Compound of Interest

Ethyl 2-aminooxazole-4-
Compound Name:

carboxylate

Cat. No.: B033254

This document provides a comprehensive overview of the safety, handling, and toxicological
information for Ethyl 2-aminooxazole-4-carboxylate (CAS No: 177760-52-0). The information
is intended for researchers, scientists, and professionals in drug development and other
laboratory settings. Adherence to these guidelines is crucial for ensuring personal safety and
maintaining a safe research environment.

Chemical Identification and Physical Properties

Ethyl 2-aminooxazole-4-carboxylate is a solid organic compound.[1] Its key physical and
chemical properties are summarized below.
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Property Value Source
CAS Number 177760-52-0 [1][2]
Molecular Formula CeHsN20s3 [2][3]
Molecular Weight 156.14 g/mol [11[2]
ethyl 2-amino-1,3-oxazole-4-
IUPAC Name [21[3]
carboxylate
White to pale yellow or pale
Appearance [3]
cream powder
Form Solid [1]
Melting Point 135-147 °C [11[3]
Flash Point Not applicable [1][4]

Storage Temperature

2-8°C

[1]14]

Hazard Identification and GHS Classification

The compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation and acute toxicity.[2]

Hazard Category

GHS Classification

Hazard Statement

Acute Toxicity, Oral

Warning, Category 4

H302: Harmful if swallowed

Acute Toxicity, Dermal

Warning, Category 4

H312: Harmful in contact with

skin

Acute Toxicity, Inhalation

Warning, Category 4

H332: Harmful if inhaled

Skin Corrosion/Irritation

Warning, Category 2

H315: Causes skin irritation

Serious Eye Damage/Irritation

Warning, Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

Warning, Category 3

H335: May cause respiratory
irritation
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Source:[2]

The following diagram illustrates the logical flow from the compound's intrinsic properties to its
GHS classification.

Identified Health Hazards

Harmful if Swallowed, Inhaled, or in Contact with Skin

A
Compound Properties GHS Classification

May Cause Respiratory Irritation
Ethyl 2-aminooxazole-4-carboxylate GHSO07: Exclamation Mark Signal Word: Warning

\

\

Causes Serious Eye Irritation

P>| Causes Skin Irritation
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GHS Hazard Identification Flow

Toxicological Information

The toxicological profile is primarily derived from GHS classifications. Specific quantitative data,
such as LD50 or LC50 values, are not readily available in the provided search results.
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Toxicological Endpoint Finding Source

o Harmful by oral, dermal, and
Acute Toxicity ) ] [2]
inhalation routes.

Skin Irritation Causes skin irritation. [2]

Eye Irritation Causes serious eye irritation. [2]

May cause respiratory

Respiratory Irritation ritation. [2]
Carcinogenicity No data available. [5]
Mutagenicity No data available. [5]
Reproductive Toxicity No data available. [5]

First-Aid Measures

Disclaimer: The following first-aid measures are based on standard procedures for chemicals
with similar hazard classifications. Always consult the specific Safety Data Sheet (SDS) for the
product before use.
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Exposure Route

First-Aid Protocol

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs or persists, get medical advice/attention.

[5]

Eye Contact

Rinse cautiously and immediately with plenty of
water for several minutes, also under the
eyelids. Remove contact lenses, if present and
easy to do. Continue rinsing for at least 15
minutes. If eye irritation persists, get medical
advice/attention.[5][6]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Call
a POISON CENTER or doctor if you feel unwell.

[5]16]

Experimental Protocols and Handling

Handling:

Storage:

Avoid breathing dust.

Avoid contact with skin, eyes, and clothing.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE).[7]

Wash hands and any exposed skin thoroughly after handling.
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Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is between 2-8°C.[1][4]

Keep away from incompatible materials such as strong oxidizing agents.

This material is classified under Storage Class 11 for combustible solids.[1][4]

Dissolution Protocol:

Perform all operations within a certified chemical fume hood.
» Don all required PPE (safety goggles, lab coat, compatible gloves).
o Place a stir bar and the appropriate volume of the desired solvent into a flask.

e Slowly add the pre-weighed Ethyl 2-aminooxazole-4-carboxylate solid to the solvent while
stirring to prevent clumping and ensure efficient dissolution.

 If necessary, sonication may be used to aid dissolution.
o Ensure the container is sealed after dissolution to prevent vapor release.
Waste Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging should be treated as the chemical itself.
e Do not allow the material to enter drains or waterways.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure.
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Control Type

Recommendation

Engineering Controls

Work in a chemical fume hood. Ensure eyewash
stations and safety showers are readily

accessible.

Eye/Face Protection

Wear chemical splash goggles that meet ANSI
Z87.1 standards. A face shield may be required

for splash-prone operations.[8]

Skin Protection

Wear a chemically resistant lab coat. Select and
wear appropriate gloves (e.qg., nitrile rubber)

based on permeation and breakthrough time.[8]

Respiratory Protection

If not handled in a fume hood or if dust is
generated, use a NIOSH-approved N95 (or

better) particulate respirator.[9]

The diagram below outlines a standard workflow for safely handling this chemical in a

laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Proceed to handling

ChemicalvHandling

Work Inside a
Chemical Fume Hood

:

Weigh and Transfer Chemical

i

Perform Experiment

Experiment complete

Post-Experirn%nt & Disposal

Decontaminate Glassware & Surfaces

Dispose of Chemical Waste in
Designated Labeled Container

Doff and Dispose/Clean PPE

Wash Hands Thoroughly
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General Laboratory Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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